Cas no 5466-88-6 (3,4-dihydro-2H-1,4-benzoxazin-3-one)

3,4-dihydro-2H-1,4-benzoxazin-3-one structure
5466-88-6 structure
Product Name:3,4-dihydro-2H-1,4-benzoxazin-3-one
CAS No:5466-88-6
Molecular Formula:C8H7NO2
Molecular Weight:149.1467
MDL:MFCD00158536
CID:45929
PubChem ID:72757

3,4-dihydro-2H-1,4-benzoxazin-3-one Properties

Names and Identifiers

    • 2H-1,4-Benzoxazin-3(4H)-one
    • 2H-1,4-Benzoxazin-3-one
    • 2H-1,4-Benzoxazine-3(4H)-one
    • 2H-benzo[b][1,4]oxazin-3(4H)-one
    • 4H-1,4-benzoxazin-3-one
    • 3,4-Dihydro-2H-1,4-benzoxazin-3-one
    • 3-Oxo-4H-benzo[1,4]oxazine
    • Q0QAF5G662
    • QRCGFTXRXYMJOS-UHFFFAOYSA-N
    • 2H-1,4-Benzoxazin-3(4H)-one (8CI)(9CI)
    • 2H,4H-benzo[e]1,4-oxazaperhydroin-3-one
    • benzoxazin-3-one
    • NSC26354
    • PubChem18791
    • 1,4-benzoxazin-3-one
    • 2H-1,4-benzoxazin-3-ol
    • KSC273A3J
    • 4H-[
    • DTXSID80203118
    • AKOS000121575
    • 4H-benzo[1.4]oxazin-3-one
    • Z56989567
    • 2H-1,4 benzoxazine-3(4H)one
    • 3,4-Dihydro-3-oxo-1,4(2H)-benzoxazine
    • 2,3-dihydro-1,4-benzoxazin-3-one
    • 2H-1,4-Benzoxazin-3(4H)-one, 99%
    • 2H-1,4-benzoxazin-3-(4H)one
    • (2H)1,4-benzoxazin-3(4H)-one
    • 4H-BENZO[1,4]OXAZIN-3-ONE
    • AC-23158
    • 3-oxo-2,3-dihydro-4H-1,4-benzoxazine
    • 2,3-DIHYDRO-3-OXO-4H-1,4-BENZOXAZINE
    • CHEMBL460153
    • 2H-[1,4]-benzoxazin-3-one
    • 2H-1,4-BENZOOXAZIN-3(4H)-ONE
    • NSC 26354
    • 5466-88-6
    • MFCD00158536
    • 3-OXO-3,4-DIHYDRO-2H-BENZO(B)(1,4)OXAZINE
    • 4H-[1,4]benzoxazin-3-one
    • EN300-17697
    • 2H-benzo[b][1,4]oxazin-3(4H)-one;3-OXO-4H-BENZO[1,4]OXAZINE
    • NSC-26354
    • BP-10112
    • A7934
    • AB04166
    • J-509550
    • 2H-1,4-benzoxazin-3-(4H)-one
    • 2-H-1,4-benzoxazin-3-(4H)one
    • SCHEMBL88746
    • CS-W002455
    • AKOS016370878
    • InChI=1/C8H7NO2/c10-8-5-11-7-4-2-1-3-6(7)9-8/h1-4H,5H2,(H,9,10
    • AM20061203
    • 2H-BENZO(B)(1,4)OXAZIN-3(4H)-ONE
    • UNII-Q0QAF5G662
    • AE-473/30224032
    • 4h-benzo(1,4)oxazin-3-one
    • SY007578
    • 3-Keto-4-aza-2,3-dihydrobenzopyran
    • 2H-1,4-Benzoxazin-3 (4H)-one
    • B4553
    • BDBM50438258
    • F0918-7105
    • 1T-0333
    • FT-0658368
    • STK317993
    • STL301701
    • DB-014112
    • ALBB-020505
    • MDL: MFCD00158536
    • InChIKey: QRCGFTXRXYMJOS-UHFFFAOYSA-N
    • Inchi: 1S/C8H7NO2/c10-8-5-11-7-4-2-1-3-6(7)9-8/h1-4H,5H2,(H,9,10)
    • SMILES: O1C([H])([H])C(N([H])C2=C([H])C([H])=C([H])C([H])=C12)=O

Computed Properties

  • Exact Mass: 149.04800
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 149.048
  • Heavy Atom Count: 11
  • Complexity: 170
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.9
  • Tautomer Count: 3
  • Surface Charge: 0
  • Topological Polar Surface Area: 38.3

Experimental Properties

  • LogP: 1.15550
  • PSA: 38.33000
  • Refractive Index: 1.563
  • Boiling Point: 337.7°C at 760 mmHg
  • Melting Point: 172.0 to 176.0 deg-C
  • Flash Point: 158.1℃
  • Solubility: methanol: soluble25mg/mL, clear, colorless
  • Color/Form: Yellow to Brown Solid
  • Solubility: Not determined
  • λmax: 286(EtOH)(lit.)
  • Density: 1.244

3,4-dihydro-2H-1,4-benzoxazin-3-one Security Information

  • Symbol: GHS07
  • RTECS:DM3270000
  • WGK Germany:3
  • Safety Term:S26;S37/39
  • Safety Instruction: S26-S36
  • Risk Phrases:R36/37/38
  • Dangerous goods sign: Xi
  • Hazardous Material transportation number:NONH for all modes of transport
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305 + P351 + P338
  • Prompt:warning
  • Storage Condition:Sealed in dry,Room Temperature
  • Risk Phrases: 36/37/38
  • Signal Word:Warning
  • HazardClass:IRRITANT

3,4-dihydro-2H-1,4-benzoxazin-3-one Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,4-dihydro-2H-1,4-benzoxazin-3-one Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003HTH-5g
2H-1,4-Benzoxazin-3(4H)-one
5466-88-6 95%
5g
$9.00 2025-02-19
A2B Chem LLC
AB62261-5g
2H-1,4-Benzoxazin-3(4H)-one
5466-88-6 95%
5g
$9.00 2024-04-19
Aaron
AR003I1T-1g
2H-1,4-Benzoxazin-3(4H)-one
5466-88-6 95%
1g
$4.00 2025-01-22
Ambeed
A186678-1g
2H-1,4-Benzoxazin-3(4H)-one
5466-88-6 95%
1g
$5.0 2025-02-25
Apollo Scientific
OR322066-10g
2H-1,4-Benzoxazin-3(4H)-one
5466-88-6 95%
10g
£45.00 2023-09-02
AstaTech
64814-10/G
3-OXO-4H-BENZO[1,4]OXAZINE
5466-88-6 97%
10/G
$26 2022-06-01
Chemenu
CM158191-100g
2H-1,4-Benzoxazin-3(4H)-one
5466-88-6 95%+
100g
$*** 2023-05-30
Cooke Chemical
A4844412-1g
2<i>H</i>-1,4-Benzoxazin-3(4<i>H</i>)-one
5466-88-6 >98.0%(GC)
1g
RMB 55.20 2025-02-20
Enamine
EN300-17697-0.05g
3,4-dihydro-2H-1,4-benzoxazin-3-one
5466-88-6 95%
0.05g
$19.0 2023-09-20
eNovation Chemicals LLC
D689245-100g
2H-1,4-Benzoxazin-3(4H)-one
5466-88-6 98%
100g
$165 2022-06-04

3,4-dihydro-2H-1,4-benzoxazin-3-one Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:5466-88-6)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:5466-88-6)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:5466-88-6)3,4-dihydro-2H-1,4-benzoxazin-3-one
A7934
Purity:99%
Quantity:500g
Price($):359.0